Cas no 860515-68-0 (3-Cyano-N-cyclohexylbenzenesulfonamide)

• Product Name: 3-Cyano-N-cyclohexylbenzenesulfonamide
• CAS No: 860515-68-0
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 1094766
• PubChem ID: 24705392
• Update Time: 2025-05-19

3-Cyano-N-cyclohexylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-N-cyclohexylbenzenesulfonamide
• 860515-68-0
• Oprea1_469201
• AKOS000191071
• SB81620

• Inchi： 1S/C13H16N2O2S/c14-10-11-5-4-8-13(9-11)18(16,17)15-12-6-2-1-3-7-12/h4-5,8-9,12,15H,1-3,6-7H2
• InChI Key： HIJQKCPPIZVEBM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C#N)C=1)(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-Cyano-N-cyclohexylbenzenesulfonamide

Professional Introduction to 3-Cyano-N-cyclohexylbenzenesulfonamide (CAS No. 860515-68-0)

3-Cyano-N-cyclohexylbenzenesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 860515-68-0, represents a unique structural motif that combines a cyano group with a cyclohexyl substituent on a benzenesulfonamide backbone. Such structural features make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The benzenesulfonamide moiety is well-documented for its role in medicinal chemistry, often serving as a key pharmacophore in the development of bioactive molecules. The presence of the cyano group introduces additional electronic and steric properties, which can influence the compound's interactions with biological targets. Meanwhile, the cyclohexyl group provides a flexible, three-dimensional structure that may enhance solubility and metabolic stability, critical factors in the design of therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of 3-Cyano-N-cyclohexylbenzenesulfonamide with greater precision. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for the development of novel therapeutic interventions. For instance, preliminary computational studies have indicated potential interactions with enzymes involved in inflammatory pathways, which are relevant to conditions such as arthritis and autoimmune disorders.

In vitro experiments have begun to elucidate the mechanistic aspects of 3-Cyano-N-cyclohexylbenzenesulfonamide. These studies have focused on its ability to modulate enzyme activity and receptor binding affinity. The cyano group, known for its ability to participate in hydrogen bonding and coordinate with metal ions, may play a crucial role in stabilizing enzyme-substrate complexes. Additionally, the cyclohexyl substituent could contribute to optimal binding orientation by introducing conformational flexibility.

The synthesis of 3-Cyano-N-cyclohexylbenzenesulfonamide presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and selective sulfonation, have been employed to construct the desired molecular framework. These techniques not only enhance yield but also allow for modifications that can fine-tune biological activity.

The pharmacokinetic properties of this compound are also under investigation. The benzenesulfonamide group is known to influence absorption, distribution, metabolism, and excretion (ADME) profiles. By incorporating a cyclohexyl group, researchers aim to improve oral bioavailability while minimizing off-target effects. Preliminary pharmacokinetic studies suggest that 3-Cyano-N-cyclohexylbenzenesulfonamide exhibits favorable absorption characteristics and moderate metabolic clearance rates.

The potential therapeutic applications of 3-Cyano-N-cyclohexylbenzenesulfonamide are broad and multifaceted. Beyond its implications in anti-inflammatory therapy, this compound has shown promise in preclinical models related to neurodegenerative diseases. The interaction between the cyano group and specific amino acid residues in protein targets may offer a mechanism for modulating neuronal signaling pathways.

Ongoing research is expanding our understanding of how structural modifications can enhance the efficacy of sulfonamide derivatives like 3-Cyano-N-cyclohexylbenzenesulfonamide. By leveraging insights from structure-activity relationship (SAR) studies, scientists are exploring analogs that may exhibit improved potency or selectivity. These efforts are supported by high-throughput screening technologies that enable rapid evaluation of large compound libraries.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations are being used to predict how 3-Cyano-N-cyclohexylbenzenesulfonamide interacts with biological targets at an atomic level. These simulations provide critical insights into binding affinities, allosteric effects, and dynamic conformational changes, all of which are essential for optimizing drug design.

In conclusion, 3-Cyano-N-cyclohexylbenzenesulfonamide, identified by its CAS number 860515-68-0, represents a compelling subject of study in medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutics with applications ranging from inflammation management to neurodegenerative disorders. As research progresses, further elucidation of its biological activity and pharmacokinetic properties will solidify its position as a key compound in pharmaceutical development.